Cas no 105191-13-7 (ethyl 5-cyano-1H-indole-2-carboxylate)

• Product Name: ethyl 5-cyano-1H-indole-2-carboxylate
• CAS No: 105191-13-7
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD04966999
• CID: 62530
• PubChem ID: 4714953
• Update Time: 2025-10-21

ethyl 5-cyano-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyanoindole-2-carboxylate
• Ethyl 5-cyano-1H-indole-2-carboxylate
• 5-Cyanoindole-2-carboxylic acid ethyl ester
• 5-Cyano-1H-indole-2-carboxylic acid ethyl ester
• 1H-Indole-2-carboxylic acid, 5-cyano-, ethyl ester
• 1H-Indole-2-carboxylicacid, 5-cyano-, ethyl ester
• Oprea1_392951
• KSC503M4L
• VZSOXWAHGVEQOT-UHFFFAOYSA-N
• STK893225
• BBL020536
• AKO
• MFCD04966999
• SY019812
• AB01328156-02
• C-8890
• DTXSID80405796
• 5-Cyano-1H-indole-2carboxylic acid ethyl ester
• CS-W022704
• A801160
• FT-0689438
• FS-3361
• 105191-13-7
• SCHEMBL1420412
• methyl 5-cyano-1H-indole-2-carboxylate;Ethyl 5-Cyanoindole-2-carboxylate
• NCGC00335620-01
• AKOS001476078
• AM20020148
• AC-5211
• ethyl 5-cyano-1H-indole-2-carboxylate

• MDL： MFCD04966999
• Inchi： 1S/C12H10N2O2/c1-2-16-12(15)11-6-9-5-8(7-13)3-4-10(9)14-11/h3-6,14H,2H2,1H3
• InChI Key： VZSOXWAHGVEQOT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=C(C#N)C=CC=2N1)=O

Computed Properties

• Exact Mass: 214.07400
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.29
• Melting Point: No data available
• Boiling Point: 419.3°C at 760 mmHg
• Flash Point: 207.406 °C
• Refractive Index: 1.622
• PSA: 65.88000
• LogP: 2.21628
• Vapor Pressure: No data available

ethyl 5-cyano-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on ethyl 5-cyano-1H-indole-2-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 5-Cyano-1H-indole-2-carboxylate (CAS: 105191-13-7)

Ethyl 5-cyano-1H-indole-2-carboxylate (CAS: 105191-13-7) is a versatile indole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and anticancer drugs. Recent studies have explored its potential in drug discovery and development, highlighting its unique structural features and reactivity.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of ethyl 5-cyano-1H-indole-2-carboxylate as a precursor for the synthesis of novel indole-based kinase inhibitors. The researchers utilized a multi-step synthetic route to modify the indole core, resulting in compounds with potent inhibitory activity against specific cancer-related kinases. The study underscored the importance of the cyano and ester functional groups in enhancing binding affinity and selectivity.

In another recent investigation, ethyl 5-cyano-1H-indole-2-carboxylate was employed as a building block for the development of antimicrobial agents. A research team reported in Bioorganic & Medicinal Chemistry Letters (2023) that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains. The presence of the cyano group was found to play a critical role in disrupting bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Furthermore, advancements in synthetic methodologies have enabled more efficient and scalable production of ethyl 5-cyano-1H-indole-2-carboxylate. A recent paper in Organic Process Research & Development (2023) described a green chemistry approach using catalytic cyclization and esterification, which significantly improved yield and reduced environmental impact. This progress is expected to facilitate broader application of the compound in industrial and academic settings.

In conclusion, ethyl 5-cyano-1H-indole-2-carboxylate (CAS: 105191-13-7) continues to be a valuable scaffold in medicinal chemistry, with recent studies highlighting its potential in kinase inhibition, antimicrobial therapy, and sustainable synthesis. Ongoing research is likely to uncover additional applications and optimize its pharmacological properties, further solidifying its role in drug discovery.